Cas no 111162-53-9 (4-(pyridin-2-yloxy)aniline dihydrochloride)

• Product Name: 4-(pyridin-2-yloxy)aniline dihydrochloride
• CAS No: 111162-53-9
• MF: C₁₁H₁₂Cl₂N₂O
• MW: 259.13178062439
• CID: 5781296
• Update Time: 2025-05-22

4-(pyridin-2-yloxy)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-pyridin-2-yloxyaniline:dihydrochloride
• 4-(pyridin-2-yloxy)aniline dihydrochloride

• Inchi： 1S/C11H10N2O.2ClH/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11;;/h1-8H,12H2;2*1H
• InChI Key： DPJGQRAOKFXYNR-UHFFFAOYSA-N
• SMILES： NC1=CC=C(OC2=NC=CC=C2)C=C1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(pyridin-2-yloxy)aniline dihydrochloride

Recent Advances in the Study of 4-(Pyridin-2-yloxy)aniline Dihydrochloride (CAS: 111162-53-9)

4-(Pyridin-2-yloxy)aniline dihydrochloride (CAS: 111162-53-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the role of 4-(pyridin-2-yloxy)aniline dihydrochloride in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis.

In addition to its potential as a kinase inhibitor scaffold, 4-(pyridin-2-yloxy)aniline dihydrochloride has also been studied for its utility in medicinal chemistry. Researchers have developed efficient synthetic routes to produce this compound and its derivatives, enabling further exploration of its pharmacological properties. For instance, a recent publication in the Journal of Medicinal Chemistry highlighted a novel one-pot synthesis method that improves yield and purity, facilitating its use in high-throughput screening assays.

Another significant advancement is the investigation of the compound's mechanism of action at the molecular level. Structural studies using X-ray crystallography and molecular docking have provided insights into how 4-(pyridin-2-yloxy)aniline dihydrochloride interacts with its biological targets. These findings are crucial for the rational design of more potent and selective inhibitors, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Recent preclinical studies have identified potential off-target effects and metabolic instability, which need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a valuable candidate for further investigation.

In conclusion, 4-(pyridin-2-yloxy)aniline dihydrochloride (CAS: 111162-53-9) continues to be a focal point in chemical biology and pharmaceutical research. Its potential as a building block for kinase inhibitors and other bioactive molecules underscores its importance in drug discovery. Ongoing studies are expected to yield further insights into its applications, ultimately contributing to the development of innovative therapies for complex diseases.